(2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid

Specification

• Description: Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid, also known as oxindole-3-acetic acid or 2-oxindol-3-yl-acetate, belongs to the class of organic compounds known as indolyl carboxylic acids and derivatives. Indolyl carboxylic acids and derivatives are compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an indole ring. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid is also a parent compound for other transformation products, including but not limited to, N-(2-oxindole-3-acetyl)-L-aspartic acid, 1-(2-oxindole-3-acetyl)-beta-D-glucose, and 7-hydroxy-2-oxindole-3-acetic acid beta-D-glucoside. Outside of the human body, xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid can be found in brassicas, cereals and cereal products, fats and oils, and fruits. This makes xi-2, 3-dihydro-2-oxo-1H-indole-3-acetic acid a potential biomarker for the consumption of these food products.; 2-oxindole-3-acetic acid is a member of the class of oxindoles that is 2-oxindole carrying a carboxymethyl substituent at position 3. It has a role as a plant metabolite. It is a monocarboxylic acid, a member of indole-3-acetic acids and a member of oxindoles. It is a tautomer of a 2-hydroxy-(indol-3-yl)acetic acid.
• CAS No.: 2971-31-5
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 2-(2-oxo-1,3-dihydroindol-3-yl)acetic acid
• Standard InChI: InChI=1S/C10H9NO3/c12-9(13)5-7-6-3-1-2-4-8(6)11-10(7)14/h1-4,7H,5H2,(H,11,14)(H,12,13)
• Standard InChI Key: ILGMGHZPXRDCCS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)O
• Melting Point: 146°C